5-cyano-2-methyl-N-(2,2,3,3,3-pentafluoropropyl)furan-3-carboxamide

• IUPAC Name: 5-cyano-2-methyl-N-(2,2,3,3,3-pentafluoropropyl)furan-3-carboxamide
• InChI: InChI=1S/C10H7F5N2O2/c1-5-7(2-6(3-16)19-5)8(18)17-4-9(11,12)10(13,14)15/h2H,4H2,1H3,(H,17,18)
• InChI Key: DDTBGPZERSQEKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)C#N)C(=O)NCC(C(F)(F)F)(F)F
• Molecular Formula: C10H7F5N2O2
• Molecular Weight: 282.17 g/mol

Description

5-cyano-2-methyl-N-(2,2,3,3,3-pentafluoropropyl)furan-3-carboxamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound is commonly referred to as PFPF and has been found to have a variety of interesting properties that make it a valuable tool for researchers in many different fields.

Mechanism of Action

The mechanism of action of PFPF is not fully understood, but it is believed to involve interactions with specific amino acid residues in proteins. This compound has been found to bind to proteins in a reversible manner, which allows researchers to study the dynamics of protein-ligand interactions in real-time.
Biochemical and Physiological Effects:
PFPF has been found to have a variety of biochemical and physiological effects, including changes in protein conformation and stability. This compound has also been shown to have an effect on enzyme activity, which can be useful in studies of enzymatic reactions.

Advantages and Limitations for Lab Experiments

One of the main advantages of PFPF is its ability to selectively bind to specific proteins, which allows researchers to study the function of individual proteins in complex biological systems. However, the use of PFPF can be limited by its high cost and the technical expertise required for its synthesis and use.

Future Directions

There are many potential future directions for research involving PFPF. One area of interest is the development of new methods for the synthesis of this compound, which could make it more accessible to researchers. Additionally, further studies are needed to fully understand the mechanism of action of PFPF and its potential applications in drug discovery and other areas of scientific research.

Synthesis Methods

The synthesis of PFPF involves a multi-step process that requires a high degree of technical skill and expertise. The first step involves the preparation of a key intermediate, which is then reacted with a series of reagents to produce the final product. The process is time-consuming and requires careful attention to detail to ensure that the final product is of high purity and quality.

Scientific Research Applications

PFPF has been used in a variety of scientific research applications, including drug discovery, protein structure analysis, and biomolecular imaging. This compound has been found to be particularly useful in studies of protein-ligand interactions, where it can be used to probe the binding properties of different molecules.